2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide

• IUPAC Name: 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide
• InChI: InChI=1S/C17H18BrN3O4S/c18-15-4-2-1-3-14(15)17(23)21-11-16(22)20-10-9-12-5-7-13(8-6-12)26(19,24)25/h1-8H,9-11H2,(H,20,22)(H,21,23)(H2,19,24,25)
• InChI Key: KWGLWEGPBNVMCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)Br
• Molecular Formula: C17H18BrN3O4S
• Molecular Weight: 440.3 g/mol

Description

2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. By inhibiting CAIX, the compound disrupts the pH balance of cancer cells, leading to their death. Additionally, it has been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide include the inhibition of CAIX and HDAC, as well as the induction of apoptosis in cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide in lab experiments is its ability to inhibit CAIX and HDAC, making it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that it may not be suitable for use in vivo due to its potential toxicity.

Future Directions

There are several future directions for research on 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide. One direction is to investigate its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to explore its potential applications in other areas of scientific research, such as neuroscience and microbiology. Additionally, further studies are needed to determine its safety and toxicity in vivo.

Synthesis Methods

The synthesis of 2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide involves the reaction of 2-bromo-N-[2-(4-sulfamoylphenyl)ethylamino]acetamide with ethyl oxalyl chloride in the presence of triethylamine. The resulting compound is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

2-bromo-N-[2-oxo-2-[2-(4-sulfamoylphenyl)ethylamino]ethyl]benzamide has been found to have potential applications in various fields of scientific research. One such application is in cancer research, where it has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.